Cas no 87974-50-3 (2-(1E)-(hydroxyimino)methyl-4-nitrophenol)

• Product Name: 2-(1E)-(hydroxyimino)methyl-4-nitrophenol
• CAS No: 87974-50-3
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 649841
• PubChem ID: 86261909
• Update Time: 2025-04-19

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-nitro-, oxime, (E)-
• 6-[(hydroxyamino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
• 2-[(hydroxyimino)methyl]-4-nitrophenol
• NSC45457
• 5-Nitrosalicylaldoxime
• NSC-45457
• F3146-1869
• 1595-15-9
• SCHEMBL1531342
• VU0510747-1
• 87974-50-3
• 2-hydroxy-5-nitrobenzaldehyde oxime
• Benzaldehyde, 5-hydroxy-5-nitro-, oxime
• NSC 45457
• AKOS000485789
• EN300-1722119
• 2-[(E)-hydroxyiminomethyl]-4-nitrophenol
• Salicylaldehyde, 5-nitro-, oxime
• (E)-2-hydroxy-5-nitrobenzaldehyde oxime
• DTXSID701252819
• 2-(1E)-(hydroxyimino)methyl-4-nitrophenol

• Inchi： 1S/C7H6N2O4/c10-7-2-1-6(9(12)13)3-5(7)4-8-11/h1-4,10-11H/b8-4+
• InChI Key： DVBKBUGAIYQNOE-XBXARRHUSA-N
• SMILES： OC1=CC=C(C=C1/C=N/O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03275668g/mol
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.6Ų